Cas no 1164554-00-0 (N-[(1Z)-1-[(benzylcarbamoyl)(cyano)methylidene]-1H-isoindol-3-yl]thiophene-2-carboxamide)

• Product Name: N-[(1Z)-1-[(benzylcarbamoyl)(cyano)methylidene]-1H-isoindol-3-yl]thiophene-2-carboxamide
• CAS No: 1164554-00-0
• MF: C₂₃H₁₆N₄O₂S
• MW: 412.463743209839
• CID: 5434352
• Update Time: 2025-07-16

N-[(1Z)-1-[(benzylcarbamoyl)(cyano)methylidene]-1H-isoindol-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-[2-(benzylamino)-1-cyano-2-oxoethylidene]isoindol-1-yl]thiophene-2-carboxamide
• N-[(1Z)-1-[(benzylcarbamoyl)(cyano)methylidene]-1H-isoindol-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C23H16N4O2S/c24-13-18(22(28)25-14-15-7-2-1-3-8-15)20-16-9-4-5-10-17(16)21(26-20)27-23(29)19-11-6-12-30-19/h1-12H,14H2,(H,25,28)(H,26,27,29)/b20-18-
• InChI Key： RZEFXBGRZWOQKL-ZZEZOPTASA-N
• SMILES： C1(C(NC2C3=C(/C(=C(\C#N)/C(=O)NCC4=CC=CC=C4)/N=2)C=CC=C3)=O)SC=CC=1

Additional information on N-[(1Z)-1-[(benzylcarbamoyl)(cyano)methylidene]-1H-isoindol-3-yl]thiophene-2-carboxamide

Introduction to N-[(1Z)-1-[(benzylcarbamoyl(cyano)methylidene)]-1H-isoindol-3-yl]thiophene-2-carboxamide (CAS No. 1164554-00-0)

N-[(1Z)-1-[(benzylcarbamoyl(cyano)methylidene)]-1H-isoindol-3-yl]thiophene-2-carboxamide, identified by its CAS number 1164554-00-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and potential biological activity. The presence of multiple functional groups, including benzylcarbamoyl, cyano, and thiophene moieties, makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-[(1Z)-1-[(benzylcarbamoyl(cyano)methylidene)]-1H-isoindol-3-yl]thiophene-2-carboxamide is characterized by its intricate arrangement of rings and substituents. The core scaffold consists of an isoindole ring system, which is a well-known motif in natural products and bioactive molecules. This system is flanked by a thiophene ring and a carboxamide group, both of which contribute to the compound's overall functionality and reactivity. The benzylcarbamoyl and cyano groups introduce additional electronic and steric effects, which can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The isoindole scaffold, in particular, has been extensively studied for its potential as a pharmacophore in various drug classes. Researchers have demonstrated that modifications to this scaffold can lead to compounds with enhanced binding affinity and selectivity for biological receptors. N-[(1Z)-1-[(benzylcarbamoyl(cyano)methylidene)]-1H-isoindol-3-yl]thiophene-2-carboxamide represents an innovative derivative that combines the advantages of these structural motifs.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzylcarbamoyl group is particularly critical, as it not only enhances the compound's molecular weight but also provides a site for further functionalization. Similarly, the incorporation of the cyano strong> group introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and reactivity. The final step in the synthesis involves the formation of the thiophene-thiophene bond, which is facilitated by appropriate coupling reactions.

The biological activity of N-[(1Z)-1-[(“benzylcarbamoyl](“cyano)methylidene)]’-1H’-(“isoindol”’)’-3-y]thiophene’-2-carboxamide has been explored in several preclinical studies. These investigations have revealed that the compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of the <subgroup=">benzylcarbamoyl</subgroup="> group appears to enhance its binding affinity to these targets, making it a promising candidate for further development.

In addition to its potential therapeutic applications, N-[(“1Z)-1-[(“benzylcarbamoyl](“cyano)methylidene)]’-1H’-(“isoindol”’)’-3-y]thiophene’-2-carboxamide has also been investigated for its role in chemical biology research. Researchers have utilized this compound as a tool to study the mechanisms of action of various biological pathways. Its unique structural features make it an excellent probe for understanding how small molecules interact with biological systems at the molecular level.

The future prospects for N-[(“1Z)-1-[(“benzylcarbamoyl](“cyano)methylidene)]’-1H’-(“isoindol”’)’-3-y]thiophene’-2-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Advances in synthetic methodologies may also facilitate the production of analogs with improved efficacy and reduced toxicity. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.